Cas no 622372-76-3 (4-(azidomethyl)-1,2-difluorobenzene)

• Product name: 4-(azidomethyl)-1,2-difluorobenzene
• CAS No: 622372-76-3
• MF: C₇H₅N₃F₂
• MW: 169.1315
• MDL: MFCD24330489
• CID: 1636608
• PubChem ID: 59667798

4-(azidomethyl)-1,2-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(azidomethyl)-1,2-difluoro-
• 4-(azidomethyl)-1,2-difluorobenzene
• DTXSID301292861
• EN300-282573
• AKOS021239082
• SCHEMBL14270113
• 622372-76-3

• MDL： MFCD24330489
• Inchi： InChI=1S/C7H5F2N3/c8-6-2-1-5(3-7(6)9)4-11-12-10/h1-3H,4H2
• InChI Key： WULHNUGSMDNQSA-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1CN=[N+]=[N-])F)F

Computed Properties

• Exact Mass: 169.04525
• Monoisotopic Mass: 169.04515350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76